Cas no 1690872-71-9 (2-(2-ethylbutoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride
• CAS No: 1690872-71-9
• MF: C₈H₁₇ClO₃S
• MW: 228.736780881882
• CID: 6064112
• PubChem ID: 165490074
• Update Time: 2025-05-20

2-(2-ethylbutoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride
• EN300-1144456
• 1690872-71-9

• Inchi： 1S/C8H17ClO3S/c1-3-8(4-2)7-12-5-6-13(9,10)11/h8H,3-7H2,1-2H3
• InChI Key： PKVUQIOUUNZFEM-UHFFFAOYSA-N
• SMILES： ClS(CCOCC(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 228.0586933g/mol
• Monoisotopic Mass: 228.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride

Introduction to 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride (CAS No. 1690872-71-9)

2-(2-ethylbutoxy)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1690872-71-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, particularly the presence of an ethylbutoxy group and a sulfonyl chloride moiety, make it a versatile building block for further chemical modifications and functionalization.

The sulfonyl chloride functional group is known for its reactivity in nucleophilic substitution reactions, where it can readily undergo conversion to sulfonamides, sulfonates, or other derivatives. This reactivity is highly valuable in medicinal chemistry, where sulfonamide-based compounds are prevalent due to their broad spectrum of biological activities. The 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride structure enhances the solubility and stability of the sulfonyl chloride moiety, making it an attractive choice for synthetic applications in organic chemistry.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives with enhanced pharmacological properties. These derivatives are being explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The ethylbutoxy group in 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride contributes to the lipophilicity of the molecule, which can be crucial for optimizing drug absorption and bioavailability. This balance between hydrophilicity and lipophilicity is a key consideration in drug design, as it can significantly influence the compound's pharmacokinetic profile.

One of the most compelling aspects of 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel sulfonamides with improved binding affinity to target enzymes and receptors. These sulfonamides have shown promise in preclinical studies as potential therapeutic agents. The ability to modify the ethylbutoxy group further allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug development.

The synthesis of 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride typically involves the reaction of ethylene glycol with 1-chloro-2-(2-ethylbutyl)benzene under controlled conditions. This reaction requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The growing demand for high-quality intermediates like 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride underscores its importance in modern pharmaceutical research.

In addition to its pharmaceutical applications, 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride has found utility in other areas of chemical research. For example, it serves as a valuable reagent in materials science, where sulfonamide derivatives are being explored for their potential use in organic electronics and coatings. The versatility of this compound lies in its ability to undergo a wide range of chemical transformations, making it a cornerstone in synthetic chemistry.

Recent studies have highlighted the importance of optimizing reaction conditions to maximize the yield and minimize byproducts when working with sulfonyl chlorides like 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride. Researchers have employed computational methods to predict optimal reaction pathways, thereby reducing experimental trial-and-error. These computational approaches not only save time but also provide insights into the mechanistic details of sulfonyl chloride reactions, further advancing our understanding of these transformations.

The future prospects of 2-(2-ethylbutoxy)ethane-1-sulfonyl chloride are promising, with ongoing research aimed at expanding its applications across multiple domains. As drug discovery efforts continue to evolve, compounds like this will play an increasingly critical role in developing next-generation therapeutics. The ability to modify and functionalize sulfonyl chlorides offers endless possibilities for creating innovative molecular architectures with tailored biological activities.

In conclusion,2-(2-ethylbutoxy)ethane-1-sulfonyl chloride (CAS No. 1690872-71-9) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its reactivity allows for diverse chemical modifications. As research progresses，this compound will continue to be integral to advancements in drug discovery and materials science，driving innovation across multiple scientific disciplines.